Cas no 1346604-14-5 (N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib)

• Product Name: N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib
• CAS No: 1346604-14-5
• MF: C₁₇H₁₄F₃N₃O₂S
• MW: 381.372172832489
• CID: 4553023
• Update Time: 2025-07-19

N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib Chemical and Physical Properties

Names and Identifiers

• N-De(4-sulfonamidophenyl)-N’-[4-sulfonamido(phenyl-d4)] Celecoxib
• N-De(4-sulfonamidophenyl)-Na€-[4-sulfonamido(phenyl-d4)] Celecoxib
• N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib

• Inchi： 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
• InChI Key： LGIMTMFJBCXYRP-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2C=CC(C)=CC=2)=NN1C1C([H])=C([H])C(S(=O)(=O)N)=C([H])C=1[H])(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib

Comprehensive Overview of N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib (CAS No. 1346604-14-5)

N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib (CAS No. 1346604-14-5) is a deuterated analog of Celecoxib, a well-known COX-2 inhibitor widely used in pharmaceutical research. This compound is specifically designed for advanced drug metabolism studies and pharmacokinetic research, leveraging the unique properties of deuterium to enhance metabolic stability. Researchers are increasingly focusing on deuterated compounds due to their potential to improve drug efficacy and reduce side effects, making this compound a subject of significant interest in the field of precision medicine.

The structural modification of N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib involves the incorporation of deuterium atoms at specific positions, which can significantly alter its metabolic pathway compared to non-deuterated Celecoxib. This property is particularly valuable in bioanalytical assays and mass spectrometry applications, where deuterated compounds serve as internal standards. The CAS No. 1346604-14-5 ensures precise identification of this compound in global chemical databases, facilitating its use in regulatory compliance and intellectual property documentation.

In recent years, the demand for deuterated pharmaceuticals has surged, driven by the growing emphasis on personalized therapeutics and targeted drug delivery. N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib exemplifies this trend, offering researchers a tool to explore enzyme kinetics and drug-drug interactions with higher precision. Its application extends to cancer research, where COX-2 inhibitors are studied for their potential anti-inflammatory and anti-proliferative effects. This aligns with current biomedical research trends focusing on inflammatory diseases and oncology.

The synthesis and characterization of N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib require advanced organic chemistry techniques, including isotopic labeling and HPLC purification. These processes ensure high purity and stability, critical for reproducible experimental results. The compound’s deuterated nature also makes it a valuable candidate for NMR spectroscopy, enabling detailed structural analysis. As the pharmaceutical industry continues to invest in deuterium-enriched drugs, this compound is poised to play a pivotal role in next-generation drug development.

From a market perspective, the global interest in deuterated compounds is reflected in the increasing number of patents and publications. N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib is no exception, with its applications spanning academic research, pharmaceutical development, and clinical trials. Its relevance is further highlighted by the rising popularity of AI-driven drug discovery, where computational models predict the behavior of deuterated molecules. This synergy between wet lab and in silico approaches underscores the compound’s versatility.

In conclusion, N-De(4-sulfonamidophenyl)-N’-4-sulfonamido(phenyl-d4) Celecoxib (CAS No. 1346604-14-5) represents a cutting-edge tool in modern pharmaceutical science. Its unique properties cater to the evolving needs of drug discovery and biomedical research, aligning with contemporary trends such as deuterium-based therapeutics and precision medicine. As research progresses, this compound is expected to contribute significantly to advancements in molecular pharmacology and therapeutic innovation.